2-{5-[(4-chlorophenoxy)methyl]furan-2-yl}-5-{[3-(1H-imidazol-1-yl)propyl]amino}-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-5-(3-imidazol-1-ylpropylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H18ClN5O3/c22-15-2-4-16(5-3-15)28-13-17-6-7-19(29-17)21-26-18(12-23)20(30-21)25-8-1-10-27-11-9-24-14-27/h2-7,9,11,14,25H,1,8,10,13H2
• InChI Key: YELYUFCYQAVHIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)NCCCN4C=CN=C4)C#N)Cl
• Molecular Formula: C21H18ClN5O3
• Molecular Weight: 423.9 g/mol

Description

2-{5-[(4-chlorophenoxy)methyl]furan-2-yl}-5-{[3-(1H-imidazol-1-yl)propyl]amino}-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C21H18ClN5O3 and its molecular weight is 423.86. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Heterocyclic Compounds Synthesis

A study by Buscemi et al. (2001) explored the photochemical synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, demonstrating an innovative method for synthesizing fluorinated heterocyclic compounds which could have implications for the development of new materials or pharmaceuticals with enhanced properties due to the inclusion of fluorine atoms (Buscemi et al., 2001).

NHE-1 Inhibitors

Lee et al. (2009) synthesized and evaluated a series of guanidines and oxazolyl guanidines as NHE-1 inhibitors, showing structure-activity relationships that matched those of furan derivatives. This research highlights the potential of oxazole and imidazole compounds in developing cardioprotective agents (Lee et al., 2009).

Synthesis of Substituted 1,2,5-Oxadiazoles

Neel and Zhao (2018) reported a mild synthesis method for substituted 1,2,5-oxadiazoles, providing a safer and more functional group-compatible approach to preparing these energetic compounds. This research could be useful for applications requiring specific heterocyclic frameworks with energetic properties (Neel & Zhao, 2018).

Synthesis of Furo[2,3-d]pyrimidines

Research by Shaker (2006) on the synthesis of new furo[2,3-d]pyrimidines and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines provides insight into the methods for creating complex heterocyclic compounds that could serve as building blocks for pharmaceuticals or materials science applications (Shaker, 2006).

Enaminonitrile in Heterocyclic Synthesis

El-Shahawi and El-ziaty (2017) utilized enaminonitrile as a building block for synthesizing novel furo[2,3-d]pyrimidin-4(3H)-one and furo[2,3-d]oxazin-4-one derivatives. Their work underscores the versatility of enaminonitrile in the construction of heterocyclic compounds with potential pharmacological activities (El-Shahawi & El-ziaty, 2017).

Mechanism of Action

Imidazole Derivatives

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .